Cas no 1203071-80-0 (1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea)

• Product Name: 1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• CAS No: 1203071-80-0
• MF: C₂₄H₂₅N₃O₂
• MW: 387.474205732346
• CID: 6339012
• PubChem ID: 30372309
• Update Time: 2025-05-20

1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• SR-01000923088-1
• 1-(naphthalen-1-ylmethyl)-3-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)urea
• 1-(naphthalen-1-ylmethyl)-3-(1-propionyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• 1-[(naphthalen-1-yl)methyl]-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• F5532-0060
• VU0646629-1
• SR-01000923088
• AKOS024512742
• 1203071-80-0

• Inchi： 1S/C24H25N3O2/c1-2-23(28)27-14-6-10-18-12-13-20(15-22(18)27)26-24(29)25-16-19-9-5-8-17-7-3-4-11-21(17)19/h3-5,7-9,11-13,15H,2,6,10,14,16H2,1H3,(H2,25,26,29)
• InChI Key： OMHDPESJRJOXMN-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C2C=C(C=CC=2CCC1)NC(NCC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 387.19467705g/mol
• Monoisotopic Mass: 387.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea

Professional Introduction to Compound with CAS No 1203071-80-0 and Product Name: 1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea

The compound with the CAS number 1203071-80-0 and the product name 1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both naphthalene and tetrahydroquinoline moieties in its framework suggests a unique combination of biological activities that make it a promising candidate for further investigation.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The naphthalen-1-yl group, known for its stability and aromaticity, often serves as a scaffold for enhancing the pharmacological properties of molecules. Meanwhile, the tetrahydroquinoline moiety is recognized for its role in modulating various biological pathways, including those involved in neurodegenerative diseases and cancer. The urea functional group in the compound further contributes to its potential by serving as a hydrogen bond acceptor, which is crucial for interactions with biological targets.

Current research in medicinal chemistry increasingly emphasizes the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological receptors simultaneously. This approach has shown promise in overcoming drug resistance and improving therapeutic efficacy. The compound 1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea aligns well with this trend, as its structure suggests the ability to engage with multiple receptors or enzymes. Preliminary studies have indicated that this molecule may exhibit inhibitory effects on enzymes such as kinases and proteases, which are pivotal in various disease pathways.

The synthesis of this compound involves a series of well-established organic reactions, including condensation and cyclization processes. The use of 1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl as a key intermediate allows for the introduction of specific functional groups that enhance the molecule's solubility and bioavailability. Advanced synthetic techniques have enabled researchers to optimize the yield and purity of this compound, making it more suitable for downstream applications such as pharmacological testing.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Tetrahydroquinoline derivatives have been extensively studied for their ability to modulate neurotransmitter systems. The naphthalen-1-yl group may contribute to enhancing blood-brain barrier penetration, a critical factor for effective central nervous system (CNS) drug delivery. Additionally, the urea moiety could facilitate interactions with specific receptors involved in neuroprotection and inflammation reduction.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular docking simulations have been used to predict how 1-(naphthalen-1-yl)methyl-3-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)urea interacts with target proteins. These simulations have provided valuable insights into its binding affinity and mode of action, guiding further optimization efforts. Such computational approaches are increasingly integral to modern drug discovery pipelines due to their efficiency and accuracy.

The pharmacokinetic properties of this compound are another area of interest. Studies have begun to explore how factors such as molecular weight and lipophilicity influence its absorption, distribution, metabolism, and excretion (ADME). By fine-tuning these parameters through structural modifications, researchers aim to enhance the compound's therapeutic index and reduce potential side effects. This iterative process involves both experimental validation and theoretical modeling to ensure comprehensive understanding.

Furthermore，the potential synergistic effects between different parts of the molecule cannot be overlooked. The combination of naphthalen-1-yl, tetrahydroquinoline, and urea moieties may create unique pharmacological profiles that are not achievable with simpler compounds. This complexity is often what drives innovation in drug design，as it allows for more nuanced targeting of disease mechanisms.

In conclusion，the compound with CAS number 1203071-80-0，named 1-(naphthalen-l -y)methyl -3 -( 1 - propanoyl - 1 , 2 , 3 , 4 - tetrahy droquino lin - 7 - yl ) urea，is a promising candidate for further exploration in pharmaceutical research。Its unique structural features，combined with recent advances in synthetic chemistry，computational biology，and drug discovery methodologies，make it an exciting subject for future studies。As research continues to uncover new therapeutic applications，this molecule holds significant potential for contributing to advancements in medicine.